Cas no 123167-26-0 (Arachidonic Acid-d5)
Arachidonic Acid-d5 Chemical and Physical Properties
Names and Identifiers
-
- CID 12358408
- Arachidonic Acid-d5
- (all-Z)-5,8,11,14-eicosatetraenoic-19,19,20,20,20-d5 acid
-
- Inchi: 1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-,16-15-/i1D3,2D2
- InChI Key: YZXBAPSDXZZRGB-QHIWQZJRSA-N
- SMILES: OC(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCC([2H])([2H])C([2H])([2H])[2H])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 362
- XLogP3: 6.3
- Topological Polar Surface Area: 37.3
Experimental Properties
- Solubility: 0.1 M Na2CO3: 1 mg/ml,DMF: 50 mg/ml,DMSO: 50 mg/ml,Ethanol: 50 mg/ml
Arachidonic Acid-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01LJ5O-1mg |
(all-Z)-5,8,11,14-eicosatetraenoic-19,19,20,20,20-d |
123167-26-0 | ≥99% deuterated forms (d1-d5) | 1mg |
$239.00 | 2023-12-25 | |
| A2B Chem LLC | BA83420-1mg |
(all-Z)-5,8,11,14-eicosatetraenoic-19,19,20,20,20-d<sub>5</sub> acid |
123167-26-0 | ≥99% deuterated forms (d1-d5) | 1mg |
$168.00 | 2024-04-20 | |
| MedChemExpress | HY-109590S1-1mg |
Arachidonic acid-d |
123167-26-0 | 1mg |
¥5500 | 2025-04-16 |
Arachidonic Acid-d5 Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on Arachidonic Acid-d5
Latest Research Insights on 123167-26-0 and Arachidonic Acid-d5 in Chemical Biomedicine
The compound 123167-26-0, a stable isotope-labeled analog of arachidonic acid, has garnered significant attention in recent biomedical research due to its pivotal role in lipid metabolism and inflammatory pathways. Arachidonic Acid-d5, a deuterated form of arachidonic acid, serves as an essential internal standard in mass spectrometry-based lipidomics, enabling precise quantification of eicosanoids and related metabolites. This research brief synthesizes the latest findings on these compounds, highlighting their applications in metabolic studies, drug development, and biomarker discovery.
Recent studies have demonstrated the utility of 123167-26-0 in tracing arachidonic acid metabolism in vivo. A 2023 study published in Journal of Lipid Research employed this compound to elucidate the dynamics of arachidonic acid incorporation into phospholipid membranes during inflammatory responses. The deuterium labeling in Arachidonic Acid-d5 provides a robust tool for distinguishing endogenous and exogenous arachidonic acid pools, facilitating accurate metabolic flux analysis in complex biological systems.
In the realm of analytical chemistry, Arachidonic Acid-d5 has become indispensable for LC-MS/MS quantification methods. A recent methodological advancement published in Analytical Chemistry (2024) demonstrated its use in developing a high-throughput assay for simultaneous measurement of 35 eicosanoids in human plasma. The study reported superior performance of Arachidonic Acid-d5 compared to other internal standards, with recovery rates consistently above 95% and minimal matrix effects across diverse biological samples.
Pharmacological research has leveraged these compounds to investigate novel anti-inflammatory drug targets. A groundbreaking 2024 study in Nature Chemical Biology utilized 123167-26-0 to map the binding interactions of COX-2 inhibitors at atomic resolution through cryo-EM. The deuterium labeling pattern in Arachidonic Acid-d5 enabled researchers to track substrate orientation during enzymatic conversion, providing unprecedented insights into the structural basis of prostaglandin biosynthesis.
Emerging applications in clinical research have expanded the utility of these compounds. A multicenter clinical trial (2023) incorporated Arachidonic Acid-d5 as a biomarker for monitoring resolution of inflammation in rheumatoid arthritis patients. The study established significant correlations between specific arachidonic acid metabolites and treatment response, paving the way for personalized therapeutic approaches in autoimmune diseases.
Future research directions point toward integration of these compounds with emerging technologies. Preliminary data from several labs suggest potential applications of 123167-26-0 in imaging mass spectrometry for spatial metabolomics, while Arachidonic Acid-d5 shows promise in stable isotope-resolved metabolomics (SIRM) workflows for cancer metabolism studies. These developments underscore the enduring value of these chemical tools in advancing biomedical research.
123167-26-0 (Arachidonic Acid-d5) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)